Cas no 300353-13-3 (Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)-)

• Product Name: Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)-
• CAS No: 300353-13-3
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 834242
• Update Time: 2025-07-17

Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)-
• (2R)-3-CYCLOPENTYL-2-[4-(METHANESULFONYL)PHENYL]-N-(THIAZOL-2-YL)PROPIONAMIDE
• RO 28-1675((R)-RO 28-0450)
• Ro 0281675
• Ro 028-1675
• Ro 28-1675
• RO-28-1675

• Inchi： 1S/C18H22N2O3S2/c1-25(22,23)15-8-6-14(7-9-15)16(12-13-4-2-3-5-13)17(21)20-18-19-10-11-24-18/h6-11,13,16H,2-5,12H2,1H3,(H,19,20,21)/t16-/m0/s1
• InChI Key： NEQSWPCDHDQINX-INIZCTEOSA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@@H](C(NC1=NC=CS1)=O)CC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 378.10700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.306
• PSA: 112.75000
• LogP: 5.00300

Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)-

Comprehensive Overview of Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- (CAS No. 300353-13-3)

Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- (CAS No. 300353-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentylmethyl and methylsulfonyl functional groups, belongs to the broader class of benzeneacetamide derivatives, which are known for their versatility in drug development and medicinal chemistry.

The molecular structure of Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- features a chiral center at the α-position, denoted by the (αR) configuration. This stereochemical specificity is crucial for its biological activity, as enantiomeric purity often influences the efficacy and safety of pharmaceutical compounds. The presence of the thiazolyl moiety further enhances its potential as a scaffold for designing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for chiral building blocks like Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. Researchers are particularly interested in its role as an intermediate in the synthesis of novel therapeutics, especially for conditions such as inflammation, metabolic disorders, and neurological diseases. The methylsulfonyl group, in particular, is a key functional group in many FDA-approved drugs, underscoring the compound's relevance in modern drug discovery.

From a synthetic chemistry perspective, the preparation of Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- involves multi-step organic transformations, including cyclization, sulfonylation, and stereoselective alkylation. These processes require meticulous control of reaction conditions to ensure high yield and enantiomeric excess. The compound's stability under various pH conditions and its solubility profile also make it a candidate for formulation studies, addressing common challenges in drug delivery systems.

The pharmacological potential of Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- is further highlighted by its interaction with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These interactions are often explored using computational modeling and high-throughput screening, aligning with the current trend of AI-driven drug discovery. Such approaches not only accelerate the identification of lead compounds but also reduce the cost and time associated with traditional trial-and-error methods.

Environmental and regulatory considerations are also critical when working with Benzeneacetamide derivatives. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, particularly in light of increasing regulatory scrutiny on pharmaceutical pollutants. Sustainable synthesis methods, including green chemistry principles, are being investigated to minimize waste and energy consumption during production.

In summary, Benzeneacetamide, α-(cyclopentylmethyl)-4-(methylsulfonyl)-N-2-thiazolyl-, (αR)- (CAS No. 300353-13-3) represents a promising candidate in the realm of medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset for researchers and pharmaceutical developers. As the industry continues to embrace precision medicine and sustainable practices, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.